Cas no 918307-00-3 (4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-
• CAS No: 918307-00-3
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 778185
• PubChem ID: 71427575
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-
• 6-(2-hydroxy-5-methylbenzoyl)chromen-4-one
• DTXSID50846314
• 918307-00-3
• 6-(2-Hydroxy-5-methylbenzoyl)-4H-chromen-4-one
• 6-(2-Hydroxy-5-methylbenzoyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C17H12O4/c1-10-2-4-14(18)13(8-10)17(20)11-3-5-16-12(9-11)15(19)6-7-21-16/h2-9,18H,1H3
• InChI Key： XDLYJUYOMURJLC-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=C1C=CC(C(C1C(=CC=C(C)C=1)O)=O)=C2)=O

Computed Properties

• Exact Mass: 280.07355886g/mol
• Monoisotopic Mass: 280.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų